1-{3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-4-methylphthalazine

• IUPAC Name: 1-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-4-methylphthalazine
• InChI: InChI=1S/C21H24N8/c1-15-17-7-3-4-8-18(17)21(26-23-15)29-10-5-6-16(12-29)20-25-24-19(27(20)2)13-28-11-9-22-14-28/h3-4,7-9,11,14,16H,5-6,10,12-13H2,1-2H3
• InChI Key: XCUCHEJFNPRJQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)N3CCCC(C3)C4=NN=C(N4C)CN5C=CN=C5
• Molecular Formula: C21H24N8
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

Synthesis of similar complex molecules often involves multi-step reactions, including cyclo condensation, nucleophilic substitution, and Mannich reactions, among others. A typical synthesis route might include starting from simple precursors like diacetyl and aromatic aldehydes, proceeding through reactions with amines or hydrazines, and employing catalysts to facilitate the process. For instance, the synthesis of 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives showcases a multi-component synthesis approach, where catalysts like SO4^2−/Y2O3 in ethanol have been used to achieve the desired structures (R. Rajkumar, A. Kamaraj, K. Krishnasamy, 2014).